molecular formula C13H19F3N2S2 B8675778 N,N-diethyl-1-ethanaminium N-(2,3,4-trifluorophenyl)carbamodithioate

N,N-diethyl-1-ethanaminium N-(2,3,4-trifluorophenyl)carbamodithioate

Cat. No. B8675778
M. Wt: 324.4 g/mol
InChI Key: VCPKZHBFZWEIDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-1-ethanaminium N-(2,3,4-trifluorophenyl)carbamodithioate is a useful research compound. Its molecular formula is C13H19F3N2S2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-1-ethanaminium N-(2,3,4-trifluorophenyl)carbamodithioate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-1-ethanaminium N-(2,3,4-trifluorophenyl)carbamodithioate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H19F3N2S2

Molecular Weight

324.4 g/mol

IUPAC Name

triethylazanium;N-(2,3,4-trifluorophenyl)carbamodithioate

InChI

InChI=1S/C7H4F3NS2.C6H15N/c8-3-1-2-4(11-7(12)13)6(10)5(3)9;1-4-7(5-2)6-3/h1-2H,(H2,11,12,13);4-6H2,1-3H3

InChI Key

VCPKZHBFZWEIDF-UHFFFAOYSA-N

Canonical SMILES

CC[NH+](CC)CC.C1=CC(=C(C(=C1NC(=S)[S-])F)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 2,3,4-trifluoroaniline (48.8 g) were added triethylamine (100.7 g) and carbon disulfide (30.3 g) and the mixture was stirred at room temperature for 1 week. Precipitated crystals were filtered and washed with ether to give the title compound (95.4 g) as orange-colored crystals, which was then recrystallized from a mixed solvent of ether - methylene chloride to give colorless crystals.
Quantity
48.8 g
Type
reactant
Reaction Step One
Quantity
100.7 g
Type
reactant
Reaction Step One
Quantity
30.3 g
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

That is, first 2,3,4-trifluoroaniline (V) is reacted with carbon disulfide in the presence of triethylamine to produce triethylammonium N-(2,3,4-trifluorophenyl)dithiocarbamate (VI). Then the compound (VI) is reacted with ethyl chloroformate in an organic solvent such as chloroform or methylene chloride in the presence of triethylamine to give 2,3,4-trifluorophenylisothiocyanate (VII). The compound (VII) is then reacted with di(lower alkyl) malonate sodium salt, which is prepared from di(lower alkyl) malonate and sodium hydride, in an organic solvent such as tetrahydrofuran or dioxane to give di(lower alkyl) [(2,3,4-trifluoroanilino)(mercapto)methylene]malonate sodium salt (VIII). The compound (VIII) is then reacted with 1-acetoxy-3-halogenoacetone in an organic solvent such as N,N-dimethylformamide, dimethylsulfoxide or acetonitrile to give di(lower alkyl) [(2,3,4-trifluoroanilino)(3-acetoxy-2-oxopropylthio)methylene]malonate (IX). The compound (IX) is then reacted with sulfuric acid to give di(lower alkyl) [3-(2,3,4-trifluorophenyl)-4-hydroxymethyl-2-thiazolidene]malonate (X). The compound (X) is then reacted with sodium hydride in an organic solvent such as dioxane, tetrahydrofuran or N,N-dimethylformamide to give di(lower alkyl) (6,7-difluoro-1H,4H-thiazolo[4,3-c][1,4]benzoxazin-1-ylidene)malonate (XI).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.